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Compound of Interest

Compound Name: Perboric acid, sodium salt

Cat. No.: B1604066

For Immediate Reference: In case of a spill, isolate the area, prevent contact with combustible
materials, and follow the spill response protocol outlined below. For routine disposal of unused
sodium perborate, it must be treated as hazardous waste and disposed of through an
accredited waste management provider in accordance with all local, state, and federal
regulations.

This document provides essential safety and logistical information for the proper handling and
disposal of perboric acid, sodium salt, commonly known as sodium perborate. The
procedural guidance herein is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Core Safety and Handling Precautions

Sodium perborate is a strong oxidizing agent and requires careful handling to prevent
accidents.[1][2] It can intensify fires and poses an explosion risk when in contact with
combustible materials.[1][2]

Personal Protective Equipment (PPE): When handling sodium perborate, the following PPE is
mandatory:

o Eye Protection: Safety goggles or a face shield.[3]

e Hand Protection: Chemical-resistant gloves.[3]
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o Respiratory Protection: A dust mask or respirator to avoid inhalation of dust particles.[3]

» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[3]

Storage: Store sodium perborate in a cool, dry, well-ventilated area away from incompatible

materials such as strong acids, strong reducers, heavy metal salts, and combustible materials.

[1][3][4] Keep the container tightly sealed to protect it from moisture, as it can decompose in

warm, moist air.[1][4]

Hazard Summary

The primary hazards associated with sodium perborate are summarized in the table below.

Hazard Type

Description

References

Oxidizer

A strong oxidizer that can
intensify fires and may cause
an explosion upon contact with
combustible materials.

[1](2]

Health Hazards

Harmful if swallowed and may
be harmful in contact with skin.
It causes serious eye damage
and may cause respiratory
irritation. It is also suspected of
damaging fertility or the unborn
child.

(1105161

Reactivity

Reacts with water to release
hydrogen peroxide and
oxygen. It is incompatible with
acids, alkalis, reducing agents,

and combustible materials.

[6]

Disposal Procedures

The standard and safest procedure for the disposal of sodium perborate is to handle it as

hazardous waste. Chemical neutralization by laboratory personnel is not recommended due to
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its strong oxidizing properties and the potential for uncontrolled reactions.

Routine Disposal of Unused Sodium Perborate

o Containerization: Ensure the sodium perborate waste is in a clearly labeled, sealed, and
non-reactive container.

e Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents as "Sodium Perborate.”

o Waste Collection: Arrange for collection by your institution's environmental health and safety
(EHS) department or a licensed hazardous waste disposal company.

e Regulatory Compliance: All disposal must be carried out in strict accordance with local, state,
and federal regulations.[3][6]

Experimental Protocol: Spill Response and Cleanup

This protocol provides step-by-step guidance for managing a spill of solid sodium perborate.

Isolate the Area: Immediately alert others in the vicinity and restrict access to the spill area.
o Ensure Proper Ventilation: Work in a well-ventilated area to avoid the inhalation of dust.

o Don Appropriate PPE: Before beginning cleanup, put on all required personal protective
equipment as listed above.

o Contain the Spill: Prevent the spilled material from spreading and keep it away from drains
and water sources.[6] Crucially, ensure it does not come into contact with combustible
materials like paper, wood, or oil.[7]

e Clean-up:
o Carefully sweep up the spilled solid material. Avoid creating dust.

o Place the swept-up material into a clean, dry, and properly labeled container with a secure
lid.[1][4][ 7]
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» Decontamination: After the bulk of the material has been collected, decontaminate the spill
area by washing it with plenty of water.[6]

o Disposal of Cleanup Materials: All materials used for cleanup, including contaminated gloves
and wipes, should be placed in the hazardous waste container along with the spilled
chemical.

o Final Disposal: The sealed container of spilled sodium perborate and cleanup materials must
be disposed of as hazardous waste through the proper channels.

Logical Workflow for Sodium Perborate Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of sodium perborate.
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Caption: Disposal workflow for sodium perborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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